Cas no 2137971-64-1 (1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]-)

• Product Name: 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]-
• CAS No: 2137971-64-1
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 5259361
• Update Time: 2025-06-28

1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]-

• Inchi： 1S/C12H16O3S/c1-13-10-2-4-11(5-3-10)16-9-6-12-14-7-8-15-12/h2-5,12H,6-9H2,1H3
• InChI Key： GDBYGTXDTCOFPM-UHFFFAOYSA-N
• SMILES： O1CCOC1CCSC1=CC=C(OC)C=C1

Additional information on 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]-

1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- (CAS No. 2137971-64-1): A Comprehensive Overview

1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- (CAS No. 2137971-64-1) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its dioxolane ring and a substituted thioether group, which confer it with distinct chemical properties and reactivity profiles.

The dioxolane ring is a five-membered cyclic ether that is known for its stability and ability to form stable complexes with various metal ions. This property makes it an attractive scaffold for the development of metallopharmaceuticals and coordination compounds. The presence of the thioether group, specifically the 2-[(4-methoxyphenyl)thio]ethyl substituent, adds another layer of complexity to the molecule. Thioethers are known for their ability to participate in a variety of chemical reactions, including nucleophilic substitution and oxidation processes.

Recent research has focused on the potential of 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- as a building block for the synthesis of more complex molecules. One notable application is in the field of drug discovery, where this compound can serve as a precursor for the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anti-cancer properties.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- and evaluated their biological activities. The results indicated that certain derivatives demonstrated significant inhibition of cancer cell proliferation and reduced inflammation in vitro. These findings highlight the potential of this compound as a lead molecule for further drug development.

Beyond its applications in medicinal chemistry, 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- has also been explored for its use in materials science. The unique combination of the dioxolane ring and thioether group makes it suitable for the synthesis of functional polymers and other advanced materials. For example, researchers have used this compound as a monomer to create polymers with enhanced thermal stability and mechanical strength.

The synthesis of 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of 1,3-dioxolane with an appropriate thiol derivative under carefully controlled conditions. The choice of solvent and catalyst can significantly influence the yield and purity of the final product.

In terms of safety and handling, while 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- is not classified as a hazardous material or controlled substance, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future outlook for 1,3-Dioxolane, 2-[2-[(4-methoxyphenyl)thio]ethyl]- is promising. Ongoing research continues to uncover new applications and potential uses for this compound across various scientific disciplines. As more studies are conducted and new derivatives are synthesized, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to real-world problems.